Cas no 1516139-59-5 (5-(4-morpholinyl)Isoquinoline)

• Product Name: 5-(4-morpholinyl)Isoquinoline
• CAS No: 1516139-59-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 2135607
• Update Time: 2023-11-19

5-(4-morpholinyl)Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(4-morpholinyl)Isoquinoline
• 4-(isoquinolin-5-yl)morpholine
• HWESQZMTXUGRRU-UHFFFAOYSA-N
• CID 82582561
• Isoquinoline, 5-(4-morpholinyl)-

• Inchi： 1S/C13H14N2O/c1-2-11-10-14-5-4-12(11)13(3-1)15-6-8-16-9-7-15/h1-5,10H,6-9H2
• InChI Key： HWESQZMTXUGRRU-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=CC3C=NC=CC2=3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Topological Polar Surface Area: 25.4

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 406.4±35.0 °C(Predicted)
• pka: 6.01±0.13(Predicted)